Cas no 1261960-27-3 (6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid)

• Product Name: 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid
• CAS No: 1261960-27-3
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18318247
• CID: 5216835
• Update Time: 2026-03-06

6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid

• MDL： MFCD18318247
• Inchi： 1S/C14H10FNO4/c1-20-14(19)9-5-8(6-10(15)7-9)11-3-2-4-12(16-11)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： DPEOGSOWJNDVPE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5

Additional information on 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid

Recent Advances in the Study of 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid (CAS: 1261960-27-3)

6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid (CAS: 1261960-27-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of both a picolinic acid moiety and a fluoro-substituted aromatic ring in its structure suggests possible interactions with biological targets, making it a promising candidate for further exploration.

Recent studies have focused on the synthesis and characterization of 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid, with particular attention to its physicochemical properties and potential biological activities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of this compound. Computational modeling studies have also been conducted to predict its binding affinities to various biological targets, providing valuable insights for future experimental work.

In pharmacological research, preliminary investigations have explored the compound's potential as a modulator of specific enzymatic pathways. The fluorinated aromatic system is believed to contribute to enhanced metabolic stability, while the picolinic acid moiety may facilitate interactions with metal ions in biological systems. These characteristics make 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid particularly interesting for the development of novel therapeutic agents targeting inflammatory and metabolic disorders.

The development of efficient synthetic routes for 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid has been another area of active research. Recent publications have described optimized procedures that improve yield and purity while reducing environmental impact. These advancements are crucial for enabling larger-scale production and facilitating further biological evaluation of this compound.

From a drug discovery perspective, structure-activity relationship (SAR) studies involving derivatives of 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid have provided important insights into the molecular features responsible for biological activity. Researchers have systematically modified various functional groups to identify key pharmacophores and optimize potency. These efforts have led to the identification of several promising analogs with improved pharmacological profiles.

In conclusion, 6-(3-Fluoro-5-methoxycarbonylphenyl)picolinic acid represents a valuable chemical scaffold with significant potential in pharmaceutical research. Ongoing studies continue to uncover new aspects of its biological activity and therapeutic applications. As research progresses, this compound may serve as a foundation for the development of novel drugs targeting various disease pathways. Future directions include more extensive preclinical evaluation and the exploration of its mechanism of action at the molecular level.